Cas no 8015-90-5 ((1,1-Dioxothiolan-3-yl)-methylcarbamodithioic acid;N-methyl-1,1-dioxothiolan-3-amine)

• Product Name: (1,1-Dioxothiolan-3-yl)-methylcarbamodithioic acid;N-methyl-1,1-dioxothiolan-3-amine
• CAS No: 8015-90-5
• MF: C₁₁H₂₂N₂O₄S₄
• MW: 374.563377857208
• CID: 48046
• Update Time: 2023-08-02

(1,1-Dioxothiolan-3-yl)-methylcarbamodithioic acid;N-methyl-1,1-dioxothiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• Celery seed oil
• Apium graveolens seed oil
• Celery absolute
• Celery herb oil
• Celery leaf oil
• Celery oil
• Celery seed (Apium graveolens L.)
• Celery seed extract (Apium graveolens L.)
• Celery seed oil (Apium graveolens L.)
• FEMA No. 2268
• FEMA No. 2269
• FEMA No. 2271
• Oil of celery
• Oils, celery
• UNII-8MBL58728K
• Apium graveolens
• BAS 00159015
• ST50744300
• [(1-hydroxy-1-oxothiolan-3-yl)methylamino]methanedithioic acid, 1-hydroxy-3-(m ethylamino)thiolan-1-one
• (1,1-Dioxothiolan-3-yl)-methylcarbamodithioic acid;N-methyl-1,1-dioxothiolan-3-amine

• Inchi： 1S/C6H11NO2S3.C5H11NO2S/c1-7(6(10)11)5-2-3-12(8,9)4-5;1-6-5-2-3-9(7,8)4-5/h5H,2-4H2,1H3,(H,10,11);5-6H,2-4H2,1H3
• InChI Key： PSXUVROTRQQRGU-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(=S)S)C)(=O)=O.S1(CCC(C1)NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Light yellow to orange liquid
• Density: 0.88 g/mL at 25 °C(lit.)
• Boiling Point: 183 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.482(lit.)
• FEMA: 2271 | CELERY SEED OIL
• Optical Activity: [α]20/D +70.0°, neat
• Solubility: Slightly soluble in propylene glycol, insoluble in glycerol

(1,1-Dioxothiolan-3-yl)-methylcarbamodithioic acid;N-methyl-1,1-dioxothiolan-3-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10
• Safety Instruction： 16-36
• RTECS：RJ3690450
• Risk Phrases：10
• Safety Term：16-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes